2-(benzylthio)-5-phenyl-1,3,4-oxadiazole
Overview
Description
2-(Benzylthio)-5-phenyl-1,3,4-oxadiazole (BPO) is a heterocyclic compound that has gained attention in recent years due to its potential applications in various fields of scientific research. BPO is a member of the oxadiazole family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has also been found to induce apoptosis in cancer cells and to inhibit the proliferation of tumor cells. In addition, 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has been found to exhibit anti-inflammatory and antioxidant activities.
Advantages and Limitations for Lab Experiments
2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.
Future Directions
There are several future directions for the study of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole. One area of interest is the development of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole derivatives with improved biological activities. Another area of interest is the investigation of the mechanism of action of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole, particularly its interaction with enzymes and signaling pathways. In addition, further studies are needed to evaluate the potential toxicity and side effects of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole in vivo. Finally, the potential use of 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole as a fluorescent probe and photosensitizer for biomedical applications warrants further investigation.
Scientific Research Applications
2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant activities. 2-(benzylthio)-5-phenyl-1,3,4-oxadiazole has also been investigated for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
2-benzylsulfanyl-5-phenyl-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c1-3-7-12(8-4-1)11-19-15-17-16-14(18-15)13-9-5-2-6-10-13/h1-10H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQQURXNULCDCHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NN=C(O2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzylsulfanyl-5-phenyl-[1,3,4]oxadiazole |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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